2-(4-Ethoxy-3-methoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane

• IUPAC Name: 2-(4-ethoxy-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C15H23BO4/c1-7-18-12-9-8-11(10-13(12)17-6)16-19-14(2,3)15(4,5)20-16/h8-10H,7H2,1-6H3
• InChI Key: BQULKDMSLGVYMR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)OCC)OC
• Molecular Formula: C15H23BO4
• DSSTOX Substance ID: DTXSID201159204
• Molecular Weight: 278.15 g/mol
• CAS RN: 1005010-04-7

Description

The compound “2-(4-Ethoxy-3-methoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane” is a type of organoboron compound. Organoboron compounds are organic compounds of carbon that are characterized by boron-carbon bonds. The presence of the dioxaborolane group indicates that this compound might be used as a reagent in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a phenyl ring substituted with ethoxy and methoxy groups, and a dioxaborolane ring substituted with four methyl groups.

Chemical Reactions Analysis

Organoboron compounds are known to participate in various types of chemical reactions. One of the most common reactions is the Suzuki-Miyaura cross-coupling, which is used to form carbon-carbon bonds.

Mechanism of Action

In the Suzuki-Miyaura cross-coupling reaction, the mechanism of action involves the transmetalation of the organoboron compound to a palladium catalyst.

Future Directions

The use of organoboron compounds in organic synthesis is a well-established field with many potential applications. Future research may focus on developing new reactions involving these compounds, or on improving the efficiency and selectivity of existing reactions.

Synthesis routes and methods

Procedure details

To a mixture of 4-hydroxy-3-methoxyphenylboronic acid pinacol ester (Aldrich, Buchs, Switzerland, 200 mg, 0.800 mmol), triphenylphosphine (315 mg, 1.200 mmol) and ethanol (0.056 ml, 0.960 mmol) in THF (4 ml) under Argon was added dropwise diisopropyl azodicarboxylate (0.253 ml, 1.20 mmol). The RM was stirred at it for 17.5 h. Then the RM was diluted with EtOAc and the organic layer was washed with brine (2×), before being dried over Na2SO4, filtered and evaporated. The residue was absorbed on silica gel and purified by MPLC (hexane/EtOAc 0 to 30%). The fractions containing product were together evaporated to give the title compound as a white solid. (HPLC: tR 3.58 min (Method A); M+H=279 MS-ES)